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Compound of Interest

Compound Name: Thiofulminic acid

Cat. No.: B1231499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thiofulminic acid, a sulfur-
containing analogue of fulminic acid. Due to its apparent instability and the limited volume of
published research, this document summarizes the available computational data and discusses
its chemical nature in the context of related compounds.

Chemical Identity and Descriptors

Thiofulminic acid is a nitrile sulfide and a one-carbon compound. It is the conjugate acid of a
thiofulminate.[1] The primary identification and structural details are summarized below.

Identifier Value Reference
IUPAC Name methylidyne(sulfido)azanium [1]
CAS Number 65195-59-7 [1]
Molecular Formula CHNS [1]
SMILES CH[N+][S-] [1]
InChl INChl=1S/CHNS/c1-2-3/h1H [1]
InChiKey KIJGUCJCRKUJYAI- (]
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Physicochemical Properties

Currently, experimentally determined physicochemical data for thiofulminic acid is not readily
available in the scientific literature. The properties listed below are computationally derived
from the PubChem database.[1]

Property Value
Molecular Weight 59.09 g/mol
Exact Mass 58.98297021 Da
Topological Polar Surface Area 31.3 A2

Heavy Atom Count 3

Complexity 54
Covalently-Bonded Unit Count 1

Synthesis and Reactivity

Experimental Protocols:

A specific, validated experimental protocol for the synthesis of thiofulminic acid is not
described in the reviewed scientific literature. Thiocarboxylic acids are noted to be challenging
to prepare and are often intrinsically unstable.[2] General synthetic routes for related
thiocarboxylic acids and thioamides often involve the reaction of a corresponding acid with a
sulfur source or the acylation of thiols.[3][4]

Theoretical Synthetic Approach:

A plausible, though unverified, synthetic pathway to thiofulminic acid or its salts could
potentially involve the reaction of a fulminate precursor with a sulfurating agent. Given the
instability of the parent acid, synthesis would likely target more stable salt derivatives, such as
thiofulminates.

The following diagram outlines a conceptual workflow for the synthesis of a generic thioacid,
which could be adapted for thiofulminic acid research.
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Conceptual Thioacid Synthesis
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A conceptual workflow for thioacid synthesis.

Biological Activity and Signaling Pathways

There is currently no available data in the scientific literature regarding the biological activity or
any associated signaling pathways of thiofulminic acid. Research into the biological effects of
other organosulfur compounds, such as allylic thiocyanates, has shown antimicrobial activity,

suggesting that novel sulfur-containing compounds could be of interest in drug discovery.[5]
However, any potential biological role for thiofulminic acid remains purely speculative at this

time.
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Structural Relationships and Isomerism

Thiofulminic acid is part of an isomeric group with other small CHNS molecules.
Understanding these relationships is key to interpreting spectroscopic data and potential

Isothiofulminic Acid Isomerization Thioformonitrile
Tautomerization (HNCS) (HSCN)

reactivity.
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Isomeric relationships of Thiofulminic Acid.

This guide represents the current state of knowledge regarding thiofulminic acid based on
available chemical databases and related literature. Further experimental research is
necessary to elucidate its properties, reactivity, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Thiofulminic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231499#cas-number-and-iupac-name-of-
thiofulminic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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